Cas no 1780702-51-3 (5-Bromo-3-fluoro-2-methylphenol)

• Product Name: 5-Bromo-3-fluoro-2-methylphenol
• CAS No: 1780702-51-3
• MF: C₇H₆BrFO
• MW: 205.024344921112
• CID: 5003025
• Update Time: 2025-10-28

5-Bromo-3-fluoro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-2-methylphenol

• Inchi： 1S/C7H6BrFO/c1-4-6(9)2-5(8)3-7(4)10/h2-3,10H,1H3
• InChI Key： XZXVEIJVJUDMMW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 5-Bromo-3-fluoro-2-methylphenol

5-Bromo-3-fluoro-2-methylphenol: A Comprehensive Overview

The compound 5-Bromo-3-fluoro-2-methylphenol, also known by its CAS number CAS No. 1780702-51-3, is a versatile aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for further functionalization. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a valuable intermediate in drug discovery.

Structurally, 5-Bromo-3-fluoro-2-methylphenol consists of a phenolic ring substituted with bromine at position 5, fluorine at position 3, and a methyl group at position 2. This substitution pattern imparts the molecule with distinct electronic and steric properties, which are crucial for its reactivity and biological activity. The presence of the phenolic hydroxyl group (-OH) renders the compound acidic, facilitating its participation in various nucleophilic and electrophilic reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Bromo-3-fluoro-2-methylphenol. One notable method involves the directed ortho-metalation (DOM) strategy, which allows for precise substitution patterns on the aromatic ring. This approach has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The biological activity of 5-Bromo-3-fluoro-2-methylphenol has been extensively studied in recent years. In vitro assays have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes. Furthermore, studies have shown that this compound exhibits moderate antibacterial activity against Gram-positive bacteria, suggesting its potential use in antimicrobial therapies.

In the field of materials science, 5-Bromo-3-fluoro-2-methylphenol has been employed as a precursor for the synthesis of advanced polymers and organic semiconductors. Its ability to undergo polymerization under mild conditions has made it a valuable building block for developing high-performance materials with tailored electronic properties.

The environmental impact of CAS No. 1780702-51-3 has also been a topic of recent research. Studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that the compound can be effectively metabolized by microorganisms in wastewater treatment systems. This information is critical for assessing its safety and sustainability in industrial applications.

In conclusion, 5-Bromo-3-fluoro-2-methylphenol, or CAS No. 1780702-51-3, is a multifaceted compound with promising applications across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, underscore its importance as a key intermediate in modern chemistry.